Cas no 91459-04-0 (Ethanone, 1-phenyl-2-(5-phenyl-2-pyrimidinyl)-)
91459-04-0 structure
Product Name:Ethanone, 1-phenyl-2-(5-phenyl-2-pyrimidinyl)-
CAS No:91459-04-0
MF:C18H14N2O
MW:274.316564083099
CID:2813949
PubChem ID:796124
Update Time:2025-04-21
Ethanone, 1-phenyl-2-(5-phenyl-2-pyrimidinyl)- Chemical and Physical Properties
Names and Identifiers
-
- HMS1580D02
- 2-phenacyl-5-phenylpyrimidine
- Oprea1_682237
- DTXCID60306358
- 1-phenyl-2-(5-phenyl-2-pyrimidinyl)ethanone
- Cambridge id 5339932
- AB00081399-01
- DTXSID90355298
- 91459-04-0
- SR-01000205621-1
- SR-01000205621
- Ethanone, 1-phenyl-2-(5-phenyl-2-pyrimidinyl)-
-
- Inchi: 1S/C18H14N2O/c21-17(15-9-5-2-6-10-15)11-18-19-12-16(13-20-18)14-7-3-1-4-8-14/h1-10,12-13H,11H2
- InChI Key: KTEBRVWKILSSTG-UHFFFAOYSA-N
- SMILES: O=C(C1C=CC=CC=1)CC1N=CC(=CN=1)C1C=CC=CC=1
Computed Properties
- Exact Mass: 274.110613074Da
- Monoisotopic Mass: 274.110613074Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 324
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 42.9Ų
Ethanone, 1-phenyl-2-(5-phenyl-2-pyrimidinyl)- Related Literature
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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